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Compound of Interest

Compound Name: 2-Chlorobutane

Cat. No.: B7769336

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety protocols, handling
procedures, and disposal methods for 2-chlorobutane (sec-butyl chloride). The information is
intended to equip laboratory personnel with the knowledge necessary to work with this
chemical in a safe and environmentally responsible manner.

Chemical and Physical Properties

2-Chlorobutane is a colorless, volatile, and highly flammable liquid.[1] It is crucial to
understand its physical and chemical properties to manage its risks effectively.
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Property Value References
CAS Number 78-86-4 [2][3]
Molecular Formula C4H9Cl [3114]
Molecular Weight 92.57 g/mol [2]
Appearance Colorless liquid [31[5]
Boiling Point 67-70 °C [3][4][6]
Melting Point -140 °C [41[6]
Flash Point -15°C (5 °F) [31[41[7]
Density 0.873 g/mL at 25 °C [4][6]
Solubility Immiscible in w.ater; soluble in IE1E]
nonpolar organic solvents.
Vapor Pressure 145 mbar @ 20 °C [9]
Vapor Density 3.2 (Air=1.0) [9]
Autoignition Temperature 460 °C (860 °F) [7119]
Flammability Limits Lower: 1.7% - 2.0%, Upper: [5][7][10]

8.8% - 10.0%

Toxicological Data and Health Hazards

Exposure to 2-chlorobutane can pose significant health risks. It is harmful if swallowed,

inhaled, or absorbed through the skin and may cause irritation to the eyes, skin, and respiratory

tract.[3][7] Chronic exposure may lead to liver damage.[7] It is also considered a possible

carcinogen.[3]
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Toxicity Metric  Value Species Route References
17,440 - 17,460

LD50 Rat Oral [4][11]
mg/kg
17,400 - 17,440 )

LD50 Rabbit Dermal [41[11]
mg/kg
8000 ppm / 4 ]

LCLO Rat Inhalation [4]
hours

Experimental Protocol: Acute Toxicity (LD50)
Determination

The provided LD50 values for 2-chlorobutane were likely determined following standardized
guidelines such as those established by the Organisation for Economic Co-operation and
Development (OECD).

OECD Guideline 401 (Acute Oral Toxicity - Historical) and its alternatives (OECD 420, 423,
425): This test provides information on health hazards likely to arise from a single oral
exposure to a substance.[2] Although Guideline 401 has been deleted, its principles are carried
forward in newer, more humane methods that use fewer animals.[4][6]

e Principle: A single dose of the test substance is administered orally to a group of
experimental animals (typically rats).[1][2] The animals are observed for a set period (usually
14 days) for signs of toxicity and mortality.[10][12] The LD50 is the statistically derived dose
that is expected to cause death in 50% of the tested animals.[2]

o Methodology:

o Test Animals: Healthy, young adult rodents of a single sex (usually females) are used.[13]
[14]

o Dosage: The substance is typically administered using a stomach tube (gavage).[12]
Doses are administered in a stepwise procedure to minimize the number of animals used.
[15] The volume administered is generally limited, for example, to 1-2 mL/100g of body
weight for rodents.[1][2]
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o Observation: Animals are observed for mortality, body weight changes, and clinical signs
of toxicity such as tremors, convulsions, salivation, diarrhea, lethargy, and coma.[2]

o Necropsy: A gross necropsy is performed on all animals at the end of the observation
period to identify any pathological changes.[2]

OECD Guideline 402 (Acute Dermal Toxicity): This method assesses the potential adverse
effects of short-term dermal exposure to a substance.[7][11]

e Principle: A single dose of the test substance is applied to the shaved skin of experimental
animals (typically rats or rabbits) for 24 hours.[13][16] The animals are then observed for
signs of toxicity and mortality.

o Methodology:
o Test Animals: Healthy young adult animals with intact skin are used.[13]

o Preparation: The fur is removed from the dorsal area of the trunk of the test animals
approximately 24 hours before the test.[13]

o Application: The test substance is applied uniformly over an area of at least 10% of the
total body surface area and covered with a porous gauze dressing.[13][16]

o Observation: After the 24-hour exposure period, the dressing is removed, and the animals
are observed for up to 14 days for signs of toxicity and skin reactions.[16]

o Necropsy: All animals are subjected to a gross necropsy at the conclusion of the test.[13]

Safety and Handling Procedures

Strict adherence to safety protocols is mandatory when handling 2-chlorobutane due to its
high flammability and potential health hazards.

Personal Protective Equipment (PPE)

A comprehensive assessment should be conducted to determine the appropriate level of PPE
required.[12][17]
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PPE Category Specification Rationale

Protects against splashes.
Chemical safety goggles and Approved under standards
face shield. such as NIOSH (US) or EN
166 (EV).[2][11]

Eye/Face Protection

Chemical-resistant gloves

(e.g., Viton®, Butyl rubber), Prevents skin contact and
Skin Protection flame-retardant antistatic protects from fire hazards.[2]
protective clothing, and [3][11]

impervious clothing.

Use in a well-ventilated area or
under a chemical fume hood.
) ) [3] If exposure limits are Minimizes inhalation of harmful
Respiratory Protection
exceeded, use a vapors.
NIOSH/MSHA-approved

respirator.[3]

Handling and Storage

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[7]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]
[3][7] Use spark-proof tools and explosion-proof equipment.[7]

Electrostatic Charge: Take measures to prevent the buildup of electrostatic charge by
grounding and bonding containers and equipment during transfer.[2][7]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[2][3][11]
Containers should be kept upright to prevent leakage.[2][11] Store in a designated
flammables area.[7]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[3][11]
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Safe Storage

Storage

Cool, dry, well-ventilated
Away from ignition sources
Tightly sealed containers

Transfer to lab

Y

Safe Handling

Handling

v

Use in Fume Hood

Wear Appropriate PPE

Ground equipment
Use spark-proof tools
Avoid inhalation and contact

Waste Mgnagement

Collect in
Designated Container

icensed Disposal

Disposal

Follow local regulations
Do not empty into drains
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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